Cas no 174621-46-6 ((2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester)
174621-46-6 structure
Product Name:(2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester
CAS No:174621-46-6
MF:C10H15NO3
MW:197.231003046036
MDL:MFCD21362809
CID:1107746
PubChem ID:14736431
Update Time:2025-04-20
(2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester
- 174621-46-6
- SCHEMBL14890056
- ZQUJUMROTWQJDY-ZETCQYMHSA-N
- (S)-tert-butyl 2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
- tert-butyl (2S)-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
-
- MDL: MFCD21362809
- Inchi: 1S/C10H15NO3/c1-7-5-6-8(12)11(7)9(13)14-10(2,3)4/h5-7H,1-4H3/t7-/m0/s1
- InChI Key: ZQUJUMROTWQJDY-ZETCQYMHSA-N
- SMILES: O(C(N1C(C=C[C@@H]1C)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 197.10519334g/mol
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.6Ų
(2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D257126-1g |
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate |
174621-46-6 | 95% | 1g |
$498 | 2024-06-09 | |
| eNovation Chemicals LLC | D257126-5g |
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate |
174621-46-6 | 95% | 5g |
$1585 | 2024-06-09 | |
| eNovation Chemicals LLC | D257126-5g |
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate |
174621-46-6 | 95% | 5g |
$1585 | 2025-02-21 | |
| eNovation Chemicals LLC | D257126-1g |
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate |
174621-46-6 | 95% | 1g |
$498 | 2025-02-21 | |
| eNovation Chemicals LLC | D257126-1g |
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate |
174621-46-6 | 95% | 1g |
$498 | 2025-03-03 | |
| eNovation Chemicals LLC | D257126-5g |
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate |
174621-46-6 | 95% | 5g |
$1585 | 2025-03-03 | |
| eNovation Chemicals LLC | D257126-5g |
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate |
174621-46-6 | 95% | 5g |
$1585 | 2025-03-03 | |
| eNovation Chemicals LLC | D257126-1g |
(S)-tert-butyl 2-methyl-5-oxo-2H-pyrrole-1(5H)-carboxylate |
174621-46-6 | 95% | 1g |
$498 | 2025-03-03 |
(2S)-2,5-dihydro-2-methyl-5-oxo-1H-Pyrrole-1-carboxylic acid 1,1-dimethylethyl ester Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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